Cas no 2877708-16-0 (1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane)
1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane Chemical and Physical Properties
Names and Identifiers
-
- 1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane
- AKOS040878718
- 2877708-16-0
- F6802-6723
- Hexahydro-1-(methylsulfonyl)-4-(2-naphthalenylmethyl)-1H-1,4-diazepine
-
- Inchi: 1S/C17H22N2O2S/c1-22(20,21)19-10-4-9-18(11-12-19)14-15-7-8-16-5-2-3-6-17(16)13-15/h2-3,5-8,13H,4,9-12,14H2,1H3
- InChI Key: QCCVENHEVPMJQN-UHFFFAOYSA-N
- SMILES: N1(S(C)(=O)=O)CCCN(CC2=CC=C3C(=C2)C=CC=C3)CC1
Computed Properties
- Exact Mass: 318.14019912g/mol
- Monoisotopic Mass: 318.14019912g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 49Ų
Experimental Properties
- Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 476.8±55.0 °C(Predicted)
- pka: 6.37±0.10(Predicted)
1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6802-6723-2μmol |
1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane |
2877708-16-0 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6802-6723-5μmol |
1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane |
2877708-16-0 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6802-6723-10μmol |
1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane |
2877708-16-0 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6802-6723-20μmol |
1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane |
2877708-16-0 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6802-6723-1mg |
1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane |
2877708-16-0 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6802-6723-2mg |
1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane |
2877708-16-0 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6802-6723-3mg |
1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane |
2877708-16-0 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6802-6723-4mg |
1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane |
2877708-16-0 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6802-6723-5mg |
1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane |
2877708-16-0 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6802-6723-10mg |
1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane |
2877708-16-0 | 10mg |
$118.5 | 2023-09-07 |
1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane
Introduction to 1-Methanesulfonyl-4-[(Naphthalen-2-yl)methyl]-1,4-diazepane (CAS No. 2877708-16-0)
1-Methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane (CAS No. 2877708-16-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of diazepanes, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the methanesulfonyl and naphthalenyl moieties, contribute to its distinct pharmacological profile.
The methanesulfonyl group is a versatile functional group that can modulate the physicochemical properties of a molecule, such as its solubility and lipophilicity. In the context of 1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane, this group likely enhances the compound's ability to cross biological membranes, thereby improving its bioavailability. The naphthalenyl moiety, on the other hand, is known for its aromaticity and can influence the compound's binding affinity to various receptors and enzymes.
Recent studies have highlighted the potential of 1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane in several therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This finding suggests that 1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.
In addition to its anti-inflammatory effects, 1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane has also shown promise in neurodegenerative disorders. A preclinical study conducted by a team at the University of California, Los Angeles (UCLA) found that this compound can protect neurons from oxidative stress and apoptosis. The study used a mouse model of Alzheimer's disease and observed a significant reduction in amyloid-beta plaques and tau protein tangles in the brains of treated animals. These results indicate that 1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane may have neuroprotective properties that could be beneficial in treating Alzheimer's disease and other neurodegenerative conditions.
The pharmacokinetic properties of 1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane have also been extensively studied. Research has shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The compound is rapidly absorbed after oral administration and has a relatively long half-life, which suggests that it could be administered less frequently in clinical settings. Furthermore, it exhibits low toxicity in animal models, making it a safe candidate for further development.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects before proceeding to larger-scale studies.
In conclusion, 1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane (CAS No. 2877708-16-0) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of inflammation and neurodegeneration. As more data from clinical trials become available, it is likely that this compound will play an important role in advancing our understanding and treatment of various diseases.
2877708-16-0 (1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)